N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-4-propylbenzenesulfonamide
• InChI: InChI=1S/C22H28N2O4S/c1-5-7-16-8-11-18(12-9-16)29(26,27)23-17-10-13-19-20(14-17)28-15-22(3,4)21(25)24(19)6-2/h8-14,23H,5-7,15H2,1-4H3
• InChI Key: AIWHABOFSMKZLN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• CAS No.: 922097-58-3

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Unusual Ring-Expansion Processes: The compound has been used in the synthesis of complex structures such as spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2′-oxirane] through unusual ring-expansion processes (Kolluri et al., 2018).
• Benzimidazole Fused-1,4-Oxazepines Synthesis: It has been involved in the creation of benzimidazole-tethered oxazepine heterocyclic hybrids, important for spectroscopic and X-ray diffraction studies (Almansour et al., 2016).
• Innovative Oxazapolyheterocycle Formation: The compound aids in the synthesis of unique oxazapolyheterocycles showing strong blue emission, which is significant for photophysical property studies (Petrovskii et al., 2017).

Chemical Reactivity and Medicinal Chemistry

• Exploration in Medicinal Chemistry: It has been employed in the creation of various medicinally relevant compounds, such as tetrahydrobenzo[b][1,4]oxazepine derivatives (Shaabani et al., 2010).
• Carbonic Anhydrase Inhibitors: The compound's primary sulfonamide functionality is crucial for enabling the construction of [1,4]oxazepine rings and acting as a zinc-binding group in carbonic anhydrase inhibitors (Sapegin et al., 2018).

Drug Development and Analysis

• LC-MS Assay Development: This compound was crucial in the development of a liquid chromatography-mass spectrometry assay for determining anti-cancer agents (Lukka et al., 2008).
• Cancer Treatment Research: Its derivatives have been studied for their pharmacokinetics in cancer treatment, analyzing the divergence between tumor and plasma pharmacokinetics (Lukka et al., 2012).